
Personal protective equipment for handling 4-
Isobutylbenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Isobutylbenzaldehyde

Cat. No.: B042465 Get Quote

Essential Safety and Handling Guide for 4-
Isobutylbenzaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Isobutylbenzaldehyde in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

mitigate potential risks.

Hazard Identification and Safety Summary
4-Isobutylbenzaldehyde is a combustible liquid and is harmful if swallowed.[1] It is crucial to

handle this chemical with appropriate safety measures to prevent exposure and ensure a safe

laboratory environment.
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Property Value Reference

CAS Number 40150-98-9 [2]

Molecular Formula C₁₁H₁₄O [2]

Molecular Weight 162.23 g/mol [2]

Appearance
Colorless to Almost colorless

clear liquid
[3]

Flash Point 93 °C / 199.4 °F [4]

Storage Class 10 - Combustible liquids [2][5]

Personal Protective Equipment (PPE)
When handling 4-Isobutylbenzaldehyde, the following personal protective equipment is

mandatory to minimize exposure and ensure personal safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds000461
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds000461
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds000461
https://www.tcichemicals.com/US/en/p/I0436
https://www.fishersci.com/store/msds?partNumber=AC334880050&productDescription=4-ISOPROPYLBENZALDEHYDE%2C5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds000461
https://www.sigmaaldrich.com/US/en/product/aldrich/cds000461
https://www.benchchem.com/product/b042465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Required Equipment
Specifications and
Remarks

Eye and Face Protection
Safety goggles and/or face

shield

Use tight-sealing safety

goggles.[4] A face shield is

recommended where

splashing is a possibility.[6]

Skin Protection
Chemical-resistant gloves and

lab coat

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[4] Nitrile gloves

may provide suitable

protection.[6] A lab coat or

chemical-resistant overalls

should be worn.[7]

Respiratory Protection
Not required under normal use

with adequate ventilation

Work in a well-ventilated area.

[4][8] If ventilation is

inadequate or in case of a

large spill, use a NIOSH-

approved air-purifying

respirator.[7][9]

Operational and Disposal Plan
Handling and Storage Procedures
1. Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood.[8]
Ensure safety showers and eyewash stations are readily accessible.[4]

2. Safe Handling Practices:

Avoid contact with skin and eyes.[8]
Do not ingest or inhale vapors.[4]
Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][4]
Take precautionary measures against static discharge.[1]
Wash hands thoroughly after handling.[1]
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3. Storage:

Store in a tightly closed container.[1]
Keep in a cool, well-ventilated place.[1][4]
Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Disposal Plan
Chemical Waste: Dispose of 4-Isobutylbenzaldehyde and any contaminated materials in

accordance with federal, state, and local regulations. This should be done through an

approved waste disposal plant.[1][4]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as chemical

waste.

Empty Containers: Do not reuse empty containers. They should be disposed of as

hazardous waste.

Emergency Procedures
Spill Response

Evacuate: Evacuate non-essential personnel from the spill area.[8]

Ventilate: Ensure the area is well-ventilated.

Contain: Use a liquid-absorbent material (e.g., Chemizorb®) to contain and absorb the spill.

[1]

Collect: Collect the absorbed material into a suitable, closed container for disposal.[8]

Clean: Clean the affected area thoroughly.

Decontaminate: Decontaminate any equipment used in the cleanup.

First Aid Measures
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If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[1]

Immediately have the victim drink water (two glasses at most).[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention if irritation persists.[4]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical

attention.[4]

Fire-Fighting Measures
Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-

resistant foam.[4]

Specific Hazards: The material is combustible and may form explosive mixtures with air.[4]

Vapors are heavier than air and may spread along floors.[1]

Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus

(SCBA) and full protective gear.[4]

Workflow for Chemical Spill
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Chemical Spill Occurs

Immediate Response Actions
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Caption: Workflow for handling a chemical spill of 4-Isobutylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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